Cas no 344353-90-8 (3H-Pyrrolizin-3-one,2,5,6,7-tetrahydro-1-methyl-)
344353-90-8 structure
Product Name:3H-Pyrrolizin-3-one,2,5,6,7-tetrahydro-1-methyl-
CAS No:344353-90-8
MF:C8H11NO
MW:137.179042100906
CID:302505
PubChem ID:13113487
Update Time:2025-04-19
3H-Pyrrolizin-3-one,2,5,6,7-tetrahydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrrolizin-3-one,2,5,6,7-tetrahydro-1-methyl-
- 3H-Pyrrolizin-3-one,2,5,6,7-tetrahydro-1-methyl-(9CI)
- 1-methyl-2,5,6,7-tetrahydropyrrolizin-3-one
- 7-Methyl-2,3-dihydro-1H-pyrrolizin-5(6H)-one
- 344353-90-8
-
- Inchi： 1S/C8H11NO/c1-6-5-8(10)9-4-2-3-7(6)9/h2-5H2,1H3
- InChI Key： UPGFXMQOOUMYKE-UHFFFAOYSA-N
- SMILES： O=C1CC(C)=C2CCCN21
Computed Properties
- Exact Mass: 137.08413
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
3H-Pyrrolizin-3-one,2,5,6,7-tetrahydro-1-methyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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